Cas no 1172277-12-1 (1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea)
1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea
- 1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)-3-(thiophen-2-yl)urea
- VU0648778-1
- 1-(4-((4-(pyridin-2-yl)piperazin-1-yl)methyl)phenyl)-3-(thiophen-2-yl)urea
- SR-01000923803
- SR-01000923803-1
- AKOS024515436
- 1172277-12-1
- F5606-0012
- 1-[4-[(4-pyridin-2-ylpiperazin-1-yl)methyl]phenyl]-3-thiophen-2-ylurea
-
- Inchi: 1S/C21H23N5OS/c27-21(24-20-5-3-15-28-20)23-18-8-6-17(7-9-18)16-25-11-13-26(14-12-25)19-4-1-2-10-22-19/h1-10,15H,11-14,16H2,(H2,23,24,27)
- InChI Key: IXHGEPKHMRZNHG-UHFFFAOYSA-N
- SMILES: S1C=CC=C1NC(NC1C=CC(=CC=1)CN1CCN(C2C=CC=CN=2)CC1)=O
Computed Properties
- Exact Mass: 393.16233155g/mol
- Monoisotopic Mass: 393.16233155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 88.7Ų
1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5606-0012-2μmol |
1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)-3-(thiophen-2-yl)urea |
1172277-12-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5606-0012-5μmol |
1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)-3-(thiophen-2-yl)urea |
1172277-12-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5606-0012-10μmol |
1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)-3-(thiophen-2-yl)urea |
1172277-12-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5606-0012-20μmol |
1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)-3-(thiophen-2-yl)urea |
1172277-12-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5606-0012-1mg |
1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)-3-(thiophen-2-yl)urea |
1172277-12-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5606-0012-2mg |
1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)-3-(thiophen-2-yl)urea |
1172277-12-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5606-0012-3mg |
1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)-3-(thiophen-2-yl)urea |
1172277-12-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5606-0012-4mg |
1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)-3-(thiophen-2-yl)urea |
1172277-12-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5606-0012-5mg |
1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)-3-(thiophen-2-yl)urea |
1172277-12-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5606-0012-10mg |
1-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)-3-(thiophen-2-yl)urea |
1172277-12-1 | 10mg |
$79.0 | 2023-09-09 |
1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea
Recent Advances in the Study of 1-(4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea (CAS: 1172277-12-1)
The compound 1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea (CAS: 1172277-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.
Recent research has focused on the compound's interaction with specific biological targets, particularly in the context of kinase inhibition. Studies have demonstrated that this urea derivative exhibits potent inhibitory activity against a range of kinases, which are critical in various disease pathways, including cancer and inflammatory disorders. The presence of the pyridinylpiperazine and thiophene moieties in its structure is believed to contribute to its high binding affinity and selectivity.
In vitro and in vivo studies have provided promising results regarding the compound's efficacy and safety profile. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea showed significant anti-proliferative effects against several cancer cell lines, with minimal cytotoxicity to normal cells. These findings suggest its potential as a lead compound for the development of novel anticancer agents.
Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution characteristics, although challenges remain in optimizing its metabolic stability. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development.
The synthesis and scale-up of 1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea have also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and purity, addressing previous limitations in large-scale production. These advancements are critical for ensuring a reliable supply of the compound for further studies and potential clinical applications.
In conclusion, 1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea represents a promising candidate in the field of medicinal chemistry, with demonstrated biological activity and therapeutic potential. Ongoing research aims to fully characterize its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in disease models. The continued exploration of this compound may lead to the development of new treatments for challenging medical conditions.
1172277-12-1 (1-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)-3-(thiophen-2-yl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)